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Compound of Interest

Compound Name: Ethyl 2-methyl-3-oxopentanoate

Cat. No.: B1604888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-methyl-3-oxopentanoate,

a key building block in organic synthesis. This document details its chemical identity,

physicochemical properties, a detailed experimental protocol for its synthesis, and a

visualization of the synthetic pathway.

Chemical Identity and Synonyms
The compound with the systematic IUPAC name ethyl 2-methyl-3-oxopentanoate is a

versatile intermediate in the synthesis of a variety of more complex molecules. It is also known

by several synonyms, which are often encountered in chemical literature and commercial

catalogs.

IUPAC Name: ethyl 2-methyl-3-oxopentanoate

Synonyms:

Ethyl 2-methyl-3-ketopentanoate

2-Methyl-3-oxopentanoic acid ethyl ester

Pentanoic acid, 2-methyl-3-oxo-, ethyl ester
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Physicochemical Properties
A summary of the key quantitative data for Ethyl 2-methyl-3-oxopentanoate is presented in

the table below for easy reference and comparison.

Property Value Source

Molecular Formula C₈H₁₄O₃ AChemBlock

Molecular Weight 158.19 g/mol PubChem

CAS Number 759-66-0 AChemBlock

Boiling Point 106 °C at 15 mmHg Sigma-Aldrich

Density 0.979 g/cm³ (predicted) ChemBK

Physical Form Liquid Sigma-Aldrich

Purity 98% AChemBlock

Synthesis of Ethyl 2-methyl-3-oxopentanoate: An
Experimental Protocol
The synthesis of Ethyl 2-methyl-3-oxopentanoate is commonly achieved via a Claisen

condensation reaction. This method involves the base-promoted condensation of two ester

molecules to form a β-keto ester. In this specific synthesis, ethyl propanoate serves as the

precursor for the enolate nucleophile, which then attacks another molecule of ethyl propanoate.

Subsequent methylation of the resulting ethyl 3-oxopentanoate would yield the target molecule.

A more direct approach, a crossed Claisen condensation between ethyl propanoate and

propanoic anhydride followed by reaction with an ethylating agent, can also be envisioned.

While a specific detailed protocol for the direct synthesis of Ethyl 2-methyl-3-oxopentanoate
is not readily available in the provided search results, a general procedure for a related Claisen

condensation is described. The following is a representative protocol adapted for the synthesis

of a β-keto ester, which forms the core of Ethyl 2-methyl-3-oxopentanoate.

Reaction: Claisen Condensation of Ethyl Propanoate
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Materials:

Ethyl propanoate

Sodium ethoxide

Toluene (anhydrous)

Hydrochloric acid (dilute)

Diethyl ether

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser with a drying tube, and a dropping funnel is charged with a

solution of sodium ethoxide in anhydrous toluene.

Addition of Ester: Ethyl propanoate is added dropwise to the stirred solution of sodium

ethoxide at room temperature.

Reaction: The reaction mixture is then heated to reflux and maintained at this temperature

for several hours to ensure the completion of the condensation. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, the mixture is cooled to room temperature and then

poured into a beaker containing ice and dilute hydrochloric acid to neutralize the excess

base and protonate the enolate.

Extraction: The aqueous layer is separated and extracted three times with diethyl ether. The

combined organic extracts are then washed sequentially with water, saturated sodium

bicarbonate solution, and brine.
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Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator to

yield the crude β-keto ester.

Purification: The crude product is then purified by vacuum distillation to obtain the pure ethyl

3-oxopentanoate.

Alkylation to form Ethyl 2-methyl-3-oxopentanoate:

The resulting ethyl 3-oxopentanoate can then be alkylated at the C2 position using a suitable

methylating agent (e.g., methyl iodide) in the presence of a base (e.g., sodium ethoxide) to

yield the final product, Ethyl 2-methyl-3-oxopentanoate.

Synthetic Pathway Visualization
The following diagram illustrates the experimental workflow for the synthesis of a β-keto ester

via the Claisen condensation, a foundational step for producing Ethyl 2-methyl-3-
oxopentanoate.
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Experimental Workflow: Claisen Condensation

Reaction Preparation

Condensation Reaction

Work-up and Extraction

Purification

Prepare Reactants:
- Ethyl Propanoate
- Sodium Ethoxide

- Anhydrous Toluene

Assemble Flame-Dried Glassware:
- 3-Neck Round-Bottom Flask

- Reflux Condenser
- Dropping Funnel

Add Ethyl Propanoate
dropwise to Sodium Ethoxide

in Toluene

Heat to Reflux
(monitor by TLC)

Cool and Quench
with dilute HCl and ice

Extract with Diethyl Ether

Wash Organic Layer:
1. Water

2. Sat. NaHCO₃

3. Brine

Dry over Anhydrous MgSO₄

and Filter

Concentrate under
Reduced Pressure

Purify by
Vacuum Distillation

Ethyl 3-oxopentanoate

Alkylation with
Methyl Iodide

Ethyl 2-methyl-3-oxopentanoate

Click to download full resolution via product page

Caption: Synthesis of a β-keto ester via Claisen condensation.
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To cite this document: BenchChem. [An In-Depth Technical Guide to Ethyl 2-methyl-3-
oxopentanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1604888#iupac-name-and-synonyms-for-ethyl-2-
methyl-3-oxopentanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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